Cas no 1375065-56-7 (7-hydroxy-2-Methyl-5-(trifluoroMethyl)-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile)

• Product Name: 7-hydroxy-2-Methyl-5-(trifluoroMethyl)-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile
• CAS No: 1375065-56-7
• MF: C₁₀H₆F₃N₃O
• MW: 241.169352054596
• MDL: MFCD34603161
• CID: 2737060
• Update Time: 2025-06-09

7-hydroxy-2-Methyl-5-(trifluoroMethyl)-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-2-Methyl-5-(trifluoroMethyl)-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile
• 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile, 7-hydroxy-2-methyl-5-(trifluoromethyl)-

• MDL： MFCD34603161
• Inchi： 1S/C10H6F3N3O/c1-4-2-6-7(15-4)8(17)5(3-14)9(16-6)10(11,12)13/h2,15H,1H3,(H,16,17)
• InChI Key： YEDLNMWBWQYCJA-UHFFFAOYSA-N
• SMILES： C12C=C(C)NC1=C(O)C(C#N)=C(C(F)(F)F)N=2

Additional information on 7-hydroxy-2-Methyl-5-(trifluoroMethyl)-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile

Chemical Compound CAS No. 1375065-56-7: 7-Hydroxy-2-Methyl-5-(Trifluoromethyl)-1H-Pyrrolo[3,2-b]Pyridine-6-Carbonitrile

The compound with CAS number 1375065-56-7, known as 7-hydroxy-2-methyl-5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolopyridine framework, which is a fused bicyclic system consisting of a pyrrole and a pyridine ring. The presence of multiple functional groups, including a hydroxyl group, a methyl group, a trifluoromethyl group, and a cyano group, imparts unique chemical and physical properties to this molecule.

The structural complexity of this compound makes it an interesting subject for both academic and industrial research. The pyrrolopyridine core is known for its aromaticity and stability, which are crucial for various applications in the fields of pharmacology, materials science, and organic synthesis. The substitution pattern on the bicyclic system further enhances its reactivity and selectivity in chemical reactions. For instance, the hydroxyl group at position 7 can participate in hydrogen bonding, while the trifluoromethyl group at position 5 introduces electron-withdrawing effects, potentially influencing the electronic properties of the molecule.

Recent studies have highlighted the potential of this compound as a building block in drug discovery programs. Its unique combination of functional groups makes it an ideal candidate for exploring new therapeutic agents targeting various diseases. For example, researchers have investigated its ability to modulate enzyme activity or interact with specific biological targets such as receptors or ion channels. These studies have demonstrated promising results in vitro, suggesting that this compound could serve as a lead molecule for further optimization in preclinical models.

In addition to its pharmacological applications, this compound has also been explored in the context of advanced materials science. The presence of electron-withdrawing groups like the trifluoromethyl and cyano groups can influence the electronic properties of materials derived from this compound. For instance, it has been proposed as a component in organic semiconductors or light-emitting materials due to its ability to modulate charge transport properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate precursors followed by cyclization reactions to form the pyrrolopyridine core. Recent advancements in synthetic methodology have enabled more efficient and selective routes to this compound, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have provided detailed insights into its molecular structure and purity, ensuring its suitability for both research and industrial applications.

In conclusion, CAS No. 1375065-56-7 represents a versatile organic compound with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for ongoing research aimed at developing innovative solutions in drug discovery, materials science, and organic synthesis.